3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea

• IUPAC Name: 1-[[1-(4-ethoxyphenyl)tetrazol-5-yl]methyl]-3-(2-fluorophenyl)urea
• InChI: InChI=1S/C17H17FN6O2/c1-2-26-13-9-7-12(8-10-13)24-16(21-22-23-24)11-19-17(25)20-15-6-4-3-5-14(15)18/h3-10H,2,11H2,1H3,(H2,19,20,25)
• InChI Key: FSTFERSIBXMVBK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H17FN6O2
• Molecular Weight: 356.4 g/mol

Description

The compound “3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea” is a complex organic molecule that contains several functional groups, including an ethoxyphenyl group, a tetrazolyl group, a fluorophenyl group, and a urea group. These functional groups suggest that the compound could have a variety of chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the tetrazole ring, a five-membered ring containing four nitrogen atoms and one carbon atom, is a notable feature of this molecule. The ethoxyphenyl and fluorophenyl groups are aromatic rings with ethoxy and fluoro substituents, respectively.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For example, the tetrazole ring is known to participate in various reactions, including cycloadditions and ring-opening reactions. The ethoxyphenyl and fluorophenyl groups could also undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar urea group and the aromatic rings could affect its solubility, while the tetrazole ring could influence its acidity.

Scientific Research Applications

3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea has been studied as a prodrug for the delivery of drugs, as an inhibitor of enzymes, and as an inhibitor of cell proliferation. This compound has also been studied for its potential effects on biochemical and physiological processes in laboratory animals. This compound has been used in a variety of research applications, including the study of cancer, diabetes, and neurological disorders.

Mechanism of Action

3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea has been shown to act as an inhibitor of enzymes, such as cyclooxygenase-2 (COX-2). This compound has also been shown to act as an inhibitor of cell proliferation, by blocking the activity of the enzyme topoisomerase II. This compound has also been shown to act as a prodrug for the delivery of drugs, by being converted to the active drug molecule in the body.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in cell division. This compound has also been shown to act as a prodrug, by being converted to the active drug molecule in the body.

Advantages and Limitations for Lab Experiments

The use of 3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea in laboratory experiments has several advantages and limitations. This compound is a relatively stable compound and is easy to synthesize, making it a suitable choice for laboratory experiments. This compound also has a wide range of biological activity, making it an attractive option for research. However, this compound is not suitable for use in humans, as it has not been tested for safety and efficacy in humans.

Future Directions

Future research on 3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea could focus on its potential application in drug delivery, enzyme inhibition, and cell proliferation inhibition. Additionally, further research could focus on the potential effects of this compound on biochemical and physiological processes in laboratory animals. Additionally, further research could focus on the potential for this compound to be used in the treatment of human diseases, such as cancer, diabetes, and neurological disorders. Finally, further research could focus on the potential for this compound to be used as a prodrug for the delivery of drugs.

Synthesis Methods

3-{[1-(4-ethoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-1-(2-fluorophenyl)urea has been synthesized in a variety of ways, including a reaction of 4-ethoxybenzaldehyde with 1-methyl-1H-tetrazole in the presence of sodium hydroxide, followed by reaction with 2-fluorobenzoyl chloride. Other methods of synthesis include the reaction of 4-ethoxybenzaldehyde with 1-methyl-1H-tetrazole in the presence of a basic catalyst, followed by reaction with 2-fluorobenzoyl chloride.